3-(2,4-difluorophenoxy)-1-methyl-2(1H)-quinoxalinone

• IUPAC Name: 3-(2,4-difluorophenoxy)-1-methylquinoxalin-2-one
• InChI: InChI=1S/C15H10F2N2O2/c1-19-12-5-3-2-4-11(12)18-14(15(19)20)21-13-7-6-9(16)8-10(13)17/h2-8H,1H3
• InChI Key: YOZCJPHENWAWLL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C(C1=O)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C15H10F2N2O2
• Molecular Weight: 288.25 g/mol

Description

This compound is a quinoxalinone derivative. Quinoxalinones are a class of organic compounds that contain a quinoxaline core, which consists of a benzene ring fused to a 1,4-diazine ring. In this case, the quinoxaline core is substituted at the 1-position with a methyl group and at the 3-position with a 2,4-difluorophenoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a quinoxaline core, a 2,4-difluorophenoxy group, and a methyl group. The presence of the fluorine atoms on the phenoxy group could potentially influence the electronic properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atoms could increase the compound’s lipophilicity, which could influence its solubility and permeability.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical process that this compound is involved in. Without specific studies, it’s difficult to predict the exact mechanism of action.

Future Directions

The study of quinoxalinone derivatives is an active area of research, with potential applications in various fields including medicinal chemistry. Future research could explore the biological activity of this compound, its potential uses, and methods for its synthesis.